Cas no 2098136-62-8 (1-(1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)piperidine-4-carboxylic acid
• CAS No: 2098136-62-8
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 5729212
• PubChem ID: 91812147
• Update Time: 2023-10-27

1-(1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026713705
• 2098136-62-8
• 1-(1-methyl-6-oxopyridazin-4-yl)piperidine-4-carboxylic acid
• F1967-2509
• 1-(1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)piperidine-4-carboxylic acid
• starbld0012093
• 4-Piperidinecarboxylic acid, 1-(1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl)-

• Inchi： 1S/C11H15N3O3/c1-13-10(15)6-9(7-12-13)14-4-2-8(3-5-14)11(16)17/h6-8H,2-5H2,1H3,(H,16,17)
• InChI Key： KLEHCJJLOLWLGH-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2C=NN(C)C(C=2)=O)CC1)=O

Computed Properties

• Exact Mass: 237.11134135g/mol
• Monoisotopic Mass: 237.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 422.9±55.0 °C(Predicted)
• pka: 4.52±0.20(Predicted)

1-(1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)piperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)